5-Methyl-2-(quinolin-3-yl)thiazole

• Molecular Formula: C13H10N2S
• Molecular Weight: 226.30 g/mol
• IUPAC Name: 5-methyl-2-quinolin-3-yl-1,3-thiazole
• InChI: InChI=1S/C13H10N2S/c1-9-7-15-13(16-9)11-6-10-4-2-3-5-12(10)14-8-11/h2-8H,1H3
• InChI Key: ZYEPDDWWHSHVCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)C2=CC3=CC=CC=C3N=C2

Description

5-Methyl-2-(quinolin-3-yl)thiazole is a heterocyclic compound that features both a quinoline and a thiazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Methyl-2-(quinolin-3-yl)thiazole typically involves the cyclization of appropriate precursors. One common method includes the reaction of 2-aminothiophenol with 3-acetylquinoline under acidic conditions to form the thiazole ring. The reaction is usually carried out in the presence of a dehydrating agent such as phosphorus oxychloride (POCl3) to facilitate cyclization.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to ensure consistent reaction conditions and high yields. The choice of solvents, catalysts, and reaction conditions are optimized to minimize costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions: 5-Methyl-2-(quinolin-3-